Cas no 122954-46-5 (1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine)

• Product Name: 1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine
• CAS No: 122954-46-5
• MF: C₁₁H₁₆F₃N₂O₂PS
• MW: 328.290912628174
• CID: 5956381
• PubChem ID: 764021
• Update Time: 2025-10-30

1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine
• O,O-diethyl (2-(3-(trifluoromethyl)phenyl)hydrazinyl)phosphonothioate
• Phosphorohydrazidothioic acid, 2-[3-(trifluoromethyl)phenyl]-, O,O-diethyl ester (9CI)
• CCG-2600
• 1-[diethoxy(sulfanylidene)-lambda5-phosphanyl]-2-[3-(trifluoromethyl)phenyl]hydrazine
• 1-diethoxyphosphinothioyl-2-[3-(trifluoromethyl)phenyl]hydrazine
• 122954-46-5
• AKOS003614529
• F0206-0022
• O,O-Diethyl (2-(3-(trifluoromethyl)phenyl)hydrazineyl)phosphonothioate

• Inchi： 1S/C11H16F3N2O2PS/c1-3-17-19(20,18-4-2)16-15-10-7-5-6-9(8-10)11(12,13)14/h5-8,15H,3-4H2,1-2H3,(H,16,20)
• InChI Key： HYJGLRXNVJUWNS-UHFFFAOYSA-N
• SMILES： N(P(=S)(OCC)OCC)NC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 328.06222041g/mol
• Monoisotopic Mass: 328.06222041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 326.9±52.0 °C(Predicted)
• pka: 1.44±0.50(Predicted)

Additional information on 1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine

1-Diethoxy(Sulfanylidene)-Lambda5-Phosphanyl-2-3-(Trifluoromethyl)Phenylhydrazine: A Comprehensive Overview

The compound with CAS No. 122954-46-5, known as 1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug development and advanced materials synthesis.

1-Diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine is characterized by its complex molecular structure, which includes a phenylhydrazine core substituted with a trifluoromethyl group at the 3-position and a diethoxy(sulfanylidene)phosphanyl group at the lambda5 position. This combination of functional groups imparts the compound with unique electronic and steric properties, making it a valuable tool in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the trifluoromethyl group enhances the compound's lipophilicity, which is crucial for improving drug bioavailability and pharmacokinetics. Additionally, the diethoxy(sulfanylidene)phosphanyl group provides a versatile platform for further chemical modifications, enabling the creation of derivatives with enhanced therapeutic efficacy.

In terms of synthesis, 1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway involves the reaction of a phenylhydrazine derivative with a suitable phosphorus-containing reagent under controlled conditions to achieve the desired product. Researchers have optimized this process to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

The application of 1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine extends beyond pharmaceuticals into materials science. Its unique electronic properties make it an ideal candidate for use in advanced materials such as conductive polymers and organic semiconductors. Recent research has demonstrated its potential as an effective dopant in organic electronics, enhancing device performance by modulating charge transport properties.

Furthermore, 1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine has shown promise in catalytic applications due to its ability to act as a Lewis acid catalyst in various organic transformations. Its phosphorus-based functionality facilitates coordination with substrates, enabling efficient catalysis in reactions such as Michael additions and cyclopropanations.

In conclusion, 1-diethoxy(sulfanylidene)-lambda5-phosphanyl-2-3-(trifluoromethyl)phenylhydrazine (CAS No. 122954-46-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.